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Compound of Interest

Compound Name: Asomate
CAS No.: 3586-60-5
Cat. No.: B121781
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Asomate is an organoarsenic fungicide containing a dithiocarbamate moiety. Due to its
chemical structure, ecotoxicological assessment should consider the combined and
independent effects of both the arsenical and dithiocarbamate components. Limited direct
ecotoxicity data for Asomate necessitates a comprehensive testing strategy based on its
chemical class to evaluate its potential environmental risk.

These application notes provide a framework for designing and conducting ecotoxicology
studies on Asomate, drawing upon established international guidelines and knowledge of
related compounds. The protocols outlined here are based on Organisation for Economic Co-
operation and Development (OECD) and U.S. Environmental Protection Agency (EPA)
guidelines, which are the standards for regulatory submission.

Chemical Identity of Asomate:
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Property Value

Arsenotrithious tris(dimethylcarbamodithioic)
IUPAC Name

tris(thioanhydride)
CAS Number 3586-60-5[1]
Molecular Formula C9H18AsSN3S6[1]
Molecular Weight 435.57 g/mol [1]

] Organoarsenic Fungicide;
Chemical Class ) o
Dimethyldithiocarbamate[2]

Potential Ecotoxicological Profile

The ecotoxicity of Asomate is predicted to be driven by two primary modes of action:

o Arsenic Toxicity: Arsenic is a well-documented environmental toxicant. Its inorganic forms,
arsenite (As(Ill)) and arsenate (As(V)), can induce oxidative stress, inhibit enzymes, and
disrupt cellular respiration.[3][4] Organoarsenic compounds can be metabolized in
organisms, potentially releasing more toxic inorganic forms.[5]

» Dithiocarbamate Toxicity: Dithiocarbamates are known to be highly toxic to aquatic
organisms. Their primary mode of action involves chelating essential metal ions and
inhibiting a wide range of enzymes, particularly those with sulfhydryl groups.[6][7] This multi-
site inhibitory action can disrupt critical cellular processes.

Given these properties, Asomate is expected to pose a risk to a variety of non-target
organisms in both aquatic and terrestrial ecosystems.

Experimental Desigh and Workflow

A tiered approach is recommended for the ecotoxicological evaluation of Asomate. This begins
with acute toxicity testing on a range of indicator species, followed by chronic and sublethal
testing if significant acute toxicity is observed.
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Caption: Tiered experimental workflow for Asomate ecotoxicology studies.
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Data Presentation: Ecotoxicity of Related
Compounds

As direct data for Asomate is limited, the following tables summarize acute and chronic toxicity
data for representative organoarsenic and dithiocarbamate fungicides. This information can be
used to estimate the potential toxicity of Asomate and to guide concentration selection in
experimental designs.

Table 1: Acute Ecotoxicity of Dithiocarbamate Fungicides
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] Test . Value
Compound Organism . Endpoint Reference
Duration (mglL)
Oncorhynchu
. [U.S. EPA
s mykiss
Mancozeb _ 96 h LC50 0.078 Ecotox
(Rainbow
Database]
Trout)
. [U.S. EPA
Daphnia
48 h EC50 0.047 Ecotox
magna
Database]
Pseudokirchn [U.S. EPA
eriella 72 h EC50 0.032 Ecotox
subcapitata Database]
Oncorhynchu
. [U.S. EPA
s mykiss
Maneb _ 96 h LC50 0.19 Ecotox
(Rainbow
Database]
Trout)
. [U.S. EPA
Daphnia
48 h EC50 0.15 Ecotox
magna
Database]
Pseudokirchn [U.S. EPA
eriella 72 h EC50 0.04 Ecotox
subcapitata Database]
Oncorhynchu
, [U.S. EPA
) s mykiss
Ziram i 96 h LC50 0.04 Ecotox
(Rainbow
Database]
Trout)
. [U.S. EPA
Daphnia
48 h EC50 0.052 Ecotox
magna
Database]
Pseudokirchn [U.S. EPA
eriella 72 h EC50 0.023 Ecotox
subcapitata Database]
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Table 2: Acute Ecotoxicity of Organoarsenic Compounds

) Test . Value
Compound Organism . Endpoint Reference
Duration (mglL)
Oncorhynchu
, [U.S. EPA
s mykiss
MSMA _ 96 h LC50 51 Ecotox
(Rainbow
Database]
Trout)
. [U.S. EPA
Daphnia
48 h EC50 110 Ecotox
magna
Database]
[U.S. EPA
Lemna gibba 14d EC50 12 Ecotox
Database]
Oncorhynchu
_ _ [U.S. EPA
Cacodylic s mykiss
) ] 96 h LC50 22 Ecotox
Acid (Rainbow
Database]
Trout)
, [U.S. EPA
Daphnia
48 h EC50 43 Ecotox
magna
Database]
Selenastrum [U.S. EPA
capricornutu 96 h EC50 2.4 Ecotox
m Database]

Table 3: Chronic Ecotoxicity of Dithiocarbamate and Organoarsenic Fungicides
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] Test . Value
Compound Organism . Endpoint Reference
Duration (mglL)
Pimephales
[U.S. EPA
promelas
Mancozeb 33d NOEC 0.0058 Ecotox
(Fathead
) Database]
Minnow)
. [U.S. EPA
Daphnia
21d NOEC 0.0049 Ecotox
magna
Database]
Oncorhynchu
_ [U.S. EPA
s mykiss
MSMA _ 28d NOEC 10 Ecotox
(Rainbow
Database]
Trout)
_ [U.S. EPA
Daphnia
21d NOEC 22 Ecotox
magna
Database]

Signaling Pathways and Mechanisms of Toxicity
Understanding the molecular mechanisms of toxicity is crucial for interpreting ecotoxicological
data and for developing more targeted assays.

Arsenic-Induced Oxidative Stress

Arsenic compounds are known to induce the production of reactive oxygen species (ROS),
leading to oxidative stress. This can damage cellular components such as lipids, proteins, and
DNA, and disrupt various signaling pathways.
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Caption: Arsenic-induced oxidative stress pathway.
Dithiocarbamate Multi-Site Inhibition

Dithiocarbamates exert their toxicity through multiple mechanisms, making them potent, broad-
spectrum biocides. Their ability to chelate metals and react with sulfhydryl groups disrupts
numerous enzymatic and cellular processes.
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Caption: Multi-site inhibitory action of dithiocarbamates.

Detailed Experimental Protocols

The following are detailed protocols for key ecotoxicology experiments based on OECD
guidelines. These should be adapted based on the specific properties of Asomate and the
research questions being addressed.

Aquatic Ecotoxicology
Protocol 1: Fish, Acute Toxicity Test (Based on OECD Guideline 203)[8][9][10][11]

o Objective: To determine the median lethal concentration (LC50) of Asomate to a selected
fish species over a 96-hour exposure period.

e Test Organism: Rainbow trout (Oncorhynchus mykiss) or Zebrafish (Danio rerio).
o Test Design:

o A static, semi-static, or flow-through system can be used. A semi-static design with daily
renewal of the test solutions is recommended for potentially unstable compounds like
Asomate.

o At least five test concentrations in a geometric series (e.g., 0.1, 0.22, 0.46, 1.0, 2.2 mg/L)
and a control group.

o A minimum of 7 fish per concentration.
e Procedure:

o Prepare stock solutions of Asomate in a suitable solvent (if necessary) and then prepare
the test concentrations in dilution water.

o Acclimate the fish to the test conditions for at least 12 hours.

o Introduce the fish to the test vessels containing the respective test concentrations.
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o Observe the fish for mortality and any sublethal effects (e.qg., loss of equilibrium, abnormal
swimming) at 24, 48, 72, and 96 hours.

o Measure water quality parameters (pH, dissolved oxygen, temperature) at the beginning
and end of the test, and daily in a semi-static design.

o Data Analysis: Calculate the 96-hour LC50 with 95% confidence intervals using appropriate
statistical methods (e.g., probit analysis).

Protocol 2: Daphnia sp., Acute Immobilisation Test (Based on OECD Guideline 202)[12][13]

o Objective: To determine the median effective concentration (EC50) of Asomate that
immobilizes Daphnia magna over a 48-hour period.

o Test Organism:Daphnia magna neonates (<24 hours old).

e Test Design:

o Static test design.

o At least five test concentrations in a geometric series and a control.

o At least 20 daphnids per concentration, divided into four replicates of five.

e Procedure:

(¢]

Prepare test solutions in a suitable medium.

[¢]

Introduce five daphnids into each test vessel containing the test solution.

[¢]

Incubate the test vessels at 20 £ 1°C with a 16:8 hour light:dark cycle.

[e]

Record the number of immobilized daphnids at 24 and 48 hours. Immobilization is defined
as the inability to swim within 15 seconds after gentle agitation.

o Data Analysis: Calculate the 48-hour EC50 and its 95% confidence limits.

Protocol 3: Freshwater Alga and Cyanobacteria, Growth Inhibition Test (Based on OECD
Guideline 201)[2][14][15][16]
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o Objective: To determine the effect of Asomate on the growth of a selected freshwater algal
species.

» Test Organism:Pseudokirchneriella subcapitata or another recommended algal species.

o Test Design:

o Static test with a duration of 72 hours.

o At least five test concentrations and a control, with three replicates per concentration.

e Procedure:

o

Prepare the test solutions in a nutrient-rich algal growth medium.

[¢]

Inoculate each flask with a known concentration of exponentially growing algae.

o

Incubate the flasks under continuous illumination and constant temperature (21-24°C).

[e]

Measure the algal biomass (e.g., by cell counts or fluorescence) at 24, 48, and 72 hours.

o Data Analysis: Calculate the 72-hour EC50 for growth rate inhibition and yield, along with the
No Observed Effect Concentration (NOEC).

Terrestrial Ecotoxicology

Protocol 4: Terrestrial Plant Test: Seedling Emergence and Seedling Growth (Based on OECD
Guideline 208)[7][17][18][19][20]

e Objective: To assess the effects of Asomate on the emergence and early growth of
terrestrial plants.

o Test Organisms: At least three plant species, including both monocots and dicots (e.g., corn,
soybean, and oat).

e Test Design:

o Test duration of 14-21 days after 50% emergence in the control group.
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o At least five application rates of Asomate and a control.

o The test substance can be incorporated into the soil or applied as a spray.

e Procedure:

(¢]

Prepare the treated soil at the desired application rates.

o Plant a specified number of seeds in each pot.

o Maintain the pots in a controlled environment (growth chamber or greenhouse) with
appropriate light, temperature, and watering.

o Record the number of emerged seedlings daily.

o At the end of the test, assess for visual signs of phytotoxicity and measure shoot and root
length and dry weight.

o Data Analysis: Determine the EC50 for emergence and growth parameters, as well as the
NOEC.

Protocol 5: Earthworm, Reproduction Test (Based on OECD Guideline 222)[1][4][21][22][23]

o Objective: To assess the effects of Asomate on the reproduction and survival of earthworms.

o Test Organism:Eisenia fetida (adults).

o Test Design:

o Test duration of 8 weeks.

o At least five concentrations of Asomate mixed into an artificial soil and a control.

o Four replicates per concentration, with 10 worms per replicate.

e Procedure:

o Prepare the artificial soil and mix in the test substance.
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Introduce the adult earthworms into the test containers.

[e]

o

Maintain the containers at 20 + 2°C with controlled lighting and moisture.

[¢]

After 4 weeks, assess adult mortality and biomass.

Remove the adult worms and incubate the soil for another 4 weeks.

o

[e]

At the end of the 8 weeks, count the number of juvenile worms produced.

o Data Analysis: Determine the LC50 for adult mortality, and the EC50 and NOEC for
reproduction (number of juveniles).

Conclusion

The ecotoxicological assessment of Asomate requires a systematic and tiered approach due
to the lack of specific data. The protocols and data provided in these application notes offer a
robust starting point for researchers to design and conduct studies that will generate the
necessary information for a comprehensive environmental risk assessment. It is crucial to
adhere to standardized guidelines and to consider the dual toxicity of the arsenical and
dithiocarbamate components of the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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